Cas no 14326-08-0 (Benzaldehyde, 3-methoxy-4,5-bis(phenylmethoxy)-)

Benzaldehyde, 3-methoxy-4,5-bis(phenylmethoxy)- structure

14326-08-0 structure

Product Name:Benzaldehyde, 3-methoxy-4,5-bis(phenylmethoxy)-

CAS No:14326-08-0

Molecular Formula:C_₂₂H_₂₀O_₄

Molecular Weight:348.391806602478

CID:1313056

PubChem ID:11759833

Benzaldehyde, 3-methoxy-4,5-bis(phenylmethoxy)- Properties

Names and Identifiers

- Benzaldehyde, 3-methoxy-4,5-bis(phenylmethoxy)-
- 3-methoxy-4,5-bis(phenylmethoxy)benzaldehyde
- 14326-08-0
- DTXSID10471944
- SCHEMBL6444060
- InChIKey： YOFXXSYAQKXUTO-UHFFFAOYSA-N
- Inchi： InChI=1S/C22H20O4/c1-24-20-12-19(14-23)13-21(25-15-17-8-4-2-5-9-17)22(20)26-16-18-10-6-3-7-11-18/h2-14H,15-16H2,1H3
- SMILES： COC1=C(C(=CC(=C1)C=O)OCC2=CC=CC=C2)OCC3=CC=CC=C3

Computed Properties

Exact Mass: 348.13615911g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 8
Monoisotopic Mass: 348.13615911g/mol
Heavy Atom Count: 26
Complexity: 401
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 44.8Å²

Benzaldehyde, 3-methoxy-4,5-bis(phenylmethoxy)- Related Literature

1. Synthesis of substituted exo-glucals via a modified Julia olefination and identification as selective β-glucosidase inhibitors†

Samuel Habib,Florent Larnaud,Emmanuel Pfund,Teresa Mena Barragán,Thierry Lequeux,Carmen Ortiz Mellet,Peter G. Goekjian,David Gueyrard Org. Biomol. Chem., 2014,12, 690-699
2. Graphene oxide–peptide nanoassembly as a general approach for monitoring the activity of histone deacetylases†

Ping Liang,Qing Li,Zhan Wu,Jian-Hui Jiang,Ru-Qin Yu Analyst, 2016,141, 3989-3992
3. A method for the direct injection and analysis of small volume human blood spots and plasma extracts containing high concentrations of organic solvents using revered-phase 2D UPLC/MS

Jennifer L. Simeone,Dan S. Root,Claude R. Mallet,Ian D. Wilson Analyst, 2015,140, 1921-1931
4. Designing Ce single-atom-sites coupled with CeO2 nanoparticles for oxygen reduction enhancement†

Chuanlan Xu,Haifeng Chen,Honglin Li,Yujun Si Inorg. Chem. Front., 2023,10, 3091-3102
5. Carbolithiation of meso-aryl-substituted 5,15-diazaporphyrin selectively provides 3-alkylated diazachlorins†

Ayaka Yamaji,Satoru Hiroto,Ji-Young Shin,Hiroshi Shinokubo Chem. Commun., 2013,49, 5064-5066
6. A fast and convenient cellulose hydrogel-coated colander for high-efficiency oil–water separation†

Fei Lu,Yuning Chen,Na Liu,Yingze Cao,Liangxin Xu,Yen Wei,Lin Feng RSC Adv., 2014,4, 32544-32548
7. From helicate to infinite coordination polymer: crystal and molecular structures of silver(I) complexes of readily prepared di-Schiff bases

Chem. Commun., 1998, 1153-1154
8. Cluster phases of 4-cyanoresorcinol derived hockey-stick liquid crystals†

Silvio Poppe,Christoph Kerzig,Christoph Klopp,Alexey Eremin,Carsten Tschierske J. Mater. Chem. C, 2017,5, 8454-8468
9. Segmental dynamics, morphology and thermomechanical properties of electrospun poly(ε-caprolactone) nanofibers in the presence of an interacting filler†

Fernando G. Souza, Jr. RSC Adv., 2016,6, 21376-21386
10. Ferritin nanocage-based antigen delivery nanoplatforms: epitope engineering for peptide vaccine design†

Peng Lv,Zhao Lei,Yun Zeng,Gang Liu Biomater. Sci., 2019,7, 1794-1800

14326-08-0 (Benzaldehyde, 3-methoxy-4,5-bis(phenylmethoxy)-) Related Products

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